Milacemide hydrochloride
Milacemide hydrochloride
Milacemide HCl is a MAO-B inhibitor and glycine prodrug. It is currently being studied as a treatment for the symptoms of Alzheimer's disease.
Brand Name:
Vulcanchem
CAS No.:
76990-85-7
VCID:
VC0535443
InChI:
InChI=1S/C7H16N2O.ClH/c1-2-3-4-5-9-6-7(8)10;/h9H,2-6H2,1H3,(H2,8,10);1H
SMILES:
CCCCCNCC(=O)N.Cl
Molecular Formula:
C7H17ClN2O
Molecular Weight:
180.67 g/mol
Milacemide hydrochloride
CAS No.: 76990-85-7
Inhibitors
VCID: VC0535443
Molecular Formula: C7H17ClN2O
Molecular Weight: 180.67 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 76990-85-7 |
|---|---|
| Product Name | Milacemide hydrochloride |
| Molecular Formula | C7H17ClN2O |
| Molecular Weight | 180.67 g/mol |
| IUPAC Name | 2-(pentylamino)acetamide;hydrochloride |
| Standard InChI | InChI=1S/C7H16N2O.ClH/c1-2-3-4-5-9-6-7(8)10;/h9H,2-6H2,1H3,(H2,8,10);1H |
| Standard InChIKey | DNSCECUSJKDSKP-UHFFFAOYSA-N |
| SMILES | CCCCCNCC(=O)N.Cl |
| Canonical SMILES | CCCCCNCC(=O)N.Cl |
| Appearance | Solid powder |
| Description | Milacemide HCl is a MAO-B inhibitor and glycine prodrug. It is currently being studied as a treatment for the symptoms of Alzheimer's disease. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | Milacemide HCl; Milacemide HCl salt; Milacemide Hydrochloride; Milacemide Hydrochloride salt; CP-1552S; SC-45864; SC 45864; SC45864; CP 1552S; CP1552S; |
| Reference | 1: Liljequist R. Glycine modulates N-methyl-D-aspartic acid induced learning facilitation in rats. Amino Acids. 1996 Dec;10(4):345-58. doi: 10.1007/BF00805862. PubMed PMID: 24178595. 2: Finkelstein JE, Hengemihle JM, Ingram DK, Petri HL. Milacemide treatment in mice enhances acquisition of a Morris-type water maze task. Pharmacol Biochem Behav. 1994 Nov;49(3):707-10. PubMed PMID: 7862727. 3: Tonkiss J, Rawlins JN. The competitive NMDA antagonist AP5, but not the non-competitive antagonist MK801, induces a delay-related impairment in spatial working memory in rats. Exp Brain Res. 1991;85(2):349-58. PubMed PMID: 1680067. 4: Janssens de Varebeke P, Pauwels G, Buyse C, David-Remacle M, De Mey J, Roba J, Youdim MB. The novel neuropsychotropic agent milacemide is a specific enzyme-activated inhibitor of brain monoamine oxidase B. J Neurochem. 1989 Oct;53(4):1109-16. PubMed PMID: 2769256. 5: Van den Bosch de Aguilar P, Goemaere-Vanneste J. [Labeling cerebral activity with 3H-deoxyglucose after milacemide administration in the rat]. Acta Neurol Belg. 1984 Jan-Feb;84(1):21-5. French. PubMed PMID: 6720246. |
| PubChem Compound | 53568 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume